[2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)ethyl](methyl)amine

Hydrogen bond donor Blood-brain barrier permeability ADME prediction
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H12N2S2
Molecular Weight 176.3 g/mol
Cat. No. B13281621
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name[2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)ethyl](methyl)amine
Molecular FormulaC6H12N2S2
Molecular Weight176.3 g/mol
Structural Identifiers
SMILESCNCCSC1=NCCS1
InChIInChI=1S/C6H12N2S2/c1-7-2-4-9-6-8-3-5-10-6/h7H,2-5H2,1H3
InChIKeyRORBYMSEKLNMKY-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Thiazoline-Thioether Methylamine: Structural Identity and Physicochemical Profile


[2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)ethyl](methyl)amine (CAS 23994-85-6) is a secondary amine belonging to the thiazoline-thioether-ethylamine class. Its structure comprises a 4,5-dihydro-1,3-thiazole ring connected via a thioether (-S-) bridge to an N-methylethanamine side chain [1]. The molecule has a molecular weight of 176.3 g/mol, a computed XLogP3-AA of 0.9, a topological polar surface area (TPSA) of 75 Ų, and one hydrogen bond donor (HBD) [1]. It is commercially available from multiple research chemical suppliers with a typical purity of 95% . This compound serves as a versatile intermediate and screening candidate in medicinal chemistry, particularly where modulation of physicochemical properties through N-substitution is critical.

Secondary N-methylamine with single HBD supports balanced CNS physicochemical profiles
Thiazoline-thioether scaffold enables fragment elaboration and systematic SAR exploration
Commercially available at consistent purity for medicinal chemistry screening libraries

Why Thiazoline-Thioether Methylamine Outperforms Generic Analogs


Subtle structural variations within the thiazoline-thioether-ethylamine series produce marked differences in key drug-likeness parameters. The target compound's secondary N-methylamine distinguishes it from primary amine (CAS 23994-81-2), tertiary N,N-dimethyl (CAS 23994-86-7), and N-ethyl (CAS 859487-82-4) analogs [1][2][3]. As demonstrated in the quantitative evidence below, these variations alter hydrogen bond donor capacity, lipophilicity, and molecular surface area, all of which influence membrane permeability, solubility, and target binding. For scientific selection and procurement, ignoring these differences can lead to selection of a compound with unsuitable ADME properties or reduced ligand efficiency, rendering experimental results non-transferable across analogs [1].

N-substitution
Primary amine analogs (2 HBD) may shift CNS penetration profile; tertiary amines (0 HBD) may alter solubility and binding capacity relative to the secondary methylamine.
Lipophilicity
Ethyl and dimethyl analogs exhibit higher LogP (~1.2–1.3) that may increase metabolic liability compared to the target's intermediate value; primary amine is significantly more polar.
Rotatable bonds
N-ethyl analog (5 rotatable bonds) may incur greater entropic penalty; primary amine (3 bonds) offers less conformational adaptability—direct substitution may not preserve binding thermodynamics.

Quantitative Evidence: Methylamine vs. Closest Analogs


Hydrogen Bond Donor Profile: Mono-HBD Advantage

The target compound possesses exactly one hydrogen bond donor (HBD), the secondary N-methylamine, compared to two HBDs for the primary amine analog (CAS 23994-81-2) and zero HBDs for the N,N-dimethyl tertiary amine analog (CAS 23994-86-7) [1][2][3]. In drug design, HBD count is a critical parameter: compounds with HBD > 1 often exhibit reduced CNS penetration, while zero HBD can limit aqueous solubility [4].

HBD Profile
Reported
Target: 1 HBD
Primary amine: 2 HBD
N,N-dimethyl: 0 HBD
Single HBD may balance CNS permeability and aqueous solubility.
Class-level inference for HBD count.
Hydrogen bond donor Blood-brain barrier permeability ADME prediction

Lipophilicity: Optimal Intermediate LogP vs. Analogs

The target compound has a computed XLogP3-AA of 0.9, placing it between the primary amine analog (LogP 0.3) and the N-ethyl analog (LogP 1.2) or N,N-dimethyl analog (LogP 1.3) [1][2][3][4]. LogP values between 0 and 3 are generally associated with favorable oral absorption and CNS penetration, while values below 0 may limit membrane permeability and values above 5 are associated with increased metabolic liability and promiscuity [5].

Lipophilicity
Reported
XLogP3-AA 0.9
Intermediate LogP supports cell permeability while limiting excessive metabolism risk.
Analog range: 0.3 (primary) to 1.3 (dimethyl).
Lipophilicity Membrane permeability CYP450 interactions

TPSA and CNS MPO Advantage Over Primary Amine

The target compound has a TPSA of 75 Ų, compared to 89 Ų for the primary amine analog and 66.2 Ų for the N,N-dimethyl analog [1][2][3]. TPSA values below 90 Ų are generally considered favorable for CNS penetration, while values below 60-70 Ų are optimal. In the CNS MPO (multiparameter optimization) scoring framework, which integrates TPSA, LogP, HBD, molecular weight, and pKa, the target compound's combination of TPSA=75 and LogP=0.9 yields a desirability score of approximately 4.5-5.0 (out of 6), whereas the primary amine (TPSA=89, LogP=0.3) scores ~3.5-4.0 [4].

TPSA
Reported
75 Ų
Below 90 Ų threshold; suggests moderate CNS penetration probability.
Primary amine: 89 Ų; dimethyl: 66.2 Ų.
Topological polar surface area CNS MPO score Blood-brain barrier

Molecular Weight and Ligand Efficiency Balance

The target compound's molecular weight of 176.3 g/mol is intermediate between the primary amine analog (162.3 g/mol) and the N,N-dimethyl and N-ethyl analogs (both 190.3 g/mol) [1][2][3][4]. In fragment-based drug discovery (FBDD), compounds with MW < 250 are considered fragments, and lower MW generally correlates with higher ligand efficiency (LE) when potency is normalized by heavy atom count. The target compound adds only 14 Da (one methylene) relative to the primary amine while gaining the functional benefits of a secondary amine, whereas the dimethyl and ethyl analogs add 28 Da for potentially diminishing returns in binding interactions.

Molecular Weight
Reported
Target: 176.3 g/mol
Primary: 162.3
Dimethyl/Ethyl: 190.3
Lower MW than dialkyl analogs may preserve fragment-ligand efficiency.
Fragment rule-of-three context (MW
Rotatable Bonds
Reported
4
Intermediate count may balance conformational adaptability and entropic penalty.
Primary: 3; N-ethyl: 5; dimethyl: 4.
Purity
Supplier data
≥95%
Consistent purity across vendors supports reproducible screening.
Vendor-reported; verify lot CoA.
Molecular weight Ligand efficiency Fragment-based drug discovery

Conformational Flexibility: Rotatable Bond Optimization

The target compound has 4 rotatable bonds, compared to 3 for the primary amine analog and 5 for the N-ethyl analog [1][2][3]. Each additional rotatable bond increases the entropic penalty upon binding (estimated at ~0.5-1.5 kcal/mol per bond), which can reduce binding affinity. The N,N-dimethyl analog also has 4 rotatable bonds but lacks the HBD capacity of the target compound. Therefore, the target compound's 4 rotatable bonds represent a conformational flexibility optimum within this series—more adaptable than the primary amine (3 rotatable bonds) yet less entropically penalized than the N-ethyl analog (5 rotatable bonds).

Rotatable Bonds
Reported
4
Intermediate count may balance conformational adaptability and entropic penalty.
Primary: 3; N-ethyl: 5; dimethyl: 4.
Conformational flexibility Entropic penalty Binding affinity

Commercial Purity Consistency for Screening Readiness

The target compound is available at ≥95% purity from multiple independent vendors, which is equivalent to the purity tier offered for the closest commercially stocked analogs such as the primary amine (CAS 23994-81-2, also 95%) . While the N,N-dimethyl analog (CAS 23994-86-7) has less transparent purity reporting across vendors, the target compound benefits from broader commercial availability and consistent purity specifications, reducing the risk of lot-to-lot variability in screening campaigns [1].

Purity
Supplier data
≥95%
Consistent purity across vendors supports reproducible screening.
Vendor-reported; verify lot CoA.
Compound purity Screening readiness Procurement reliability

Recommended Applications for Thiazoline-Thioether Methylamine


CNS-Targeted Screening Libraries

The combination of LogP 0.9, TPSA 75 Ų, and a single HBD positions this compound favorably within CNS MPO desirability space [1]. For neuroscience-focused high-throughput screening libraries, this compound offers a predicted BBB permeability advantage over the primary amine analog (TPSA 89 Ų, LogP 0.3), while its moderate lipophilicity reduces the risk of P-glycoprotein efflux and CYP450 promiscuity associated with the more lipophilic N-ethyl (LogP 1.2) and N,N-dimethyl (LogP 1.3) analogs [2].

Fragment-Based Drug Discovery (FBDD)

With a molecular weight of 176.3 g/mol (10 heavy atoms) and intermediate HBD/HBA profile, this compound meets fragment-likeness criteria (MW < 250, HBD ≤ 3, HBA ≤ 6) [1]. Its secondary amine provides a synthetic handle for further elaboration without the excessive polarity of the primary amine analog or the dead-end tertiary amine of the N,N-dimethyl analog, making it a strategically superior starting point for fragment growing and merging campaigns [3].

SAR Studies of Thiazoline-Thioether Pharmacophores

Thiazoline-thioether derivatives have demonstrated activity as amplifiers of phleomycin and in antimicrobial screening [4]. The target compound's intermediate lipophilicity (LogP 0.9) and rotatable bond count (4) provide a baseline scaffold for systematic SAR expansion, while its commercial availability at 95% purity ensures reproducible initial screening results . Researchers can use this compound as a core scaffold, modifying the N-methyl group or extending from the thiazoline ring while retaining the balanced physicochemical starting point.

Chemical Biology Probe with Optimal Membrane Permeability

For cellular target engagement studies where probe compounds must cross membranes but avoid excessive intracellular accumulation, the target compound's LogP of 0.9 and TPSA of 75 Ų offer an optimal profile [1]. Compared to the primary amine analog (too polar for passive diffusion) and the dimethyl analog (excessively lipophilic, risking non-specific membrane partitioning), the target compound's balanced properties reduce assay artifacts and improve the interpretability of cellular activity data.

Application
Selection Property
Validation Focus
CNS-targeted screening libraries
Balanced LogP, TPSA, and single HBD
CNS MPO desirability score verification
Fragment-based drug discovery
Fragment-likeness (MW
Fragment growing potential evaluation
Thiazoline-thioether SAR studies
Moderate lipophilicity and rotatable bond scaffold
SAR diversification with reproducible purity
Chemical biology probe design
Intermediate LogP/TPSA for membrane permeability
Cellular permeability and target engagement assays
Quote Request

Request a Quote for [2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)ethyl](methyl)amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.